1-[2-(Benzyloxy)-4-bromophenyl]ethan-1-one

• IUPAC Name: 1-(4-bromo-2-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H13BrO2/c1-11(17)14-8-7-13(16)9-15(14)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: DMTBJGHFJQZJQD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)Br)OCC2=CC=CC=C2
• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol

Description

“1-[2-(Benzyloxy)-4-bromophenyl]ethan-1-one” is a chemical compound. It is also known by its CAS Number: 161385-97-3.

Synthesis Analysis

The synthesis of “this compound” involves the reaction of 1-(4-bromo-2-hydroxyphenyl)ethanone with potassium carbonate and benzyl bromide in acetonitrile at 70°C for 2 hours. The reaction mixture is then cooled to room temperature and filtered to remove the solid. The filtrate is concentrated under reduced pressure to obtain the title compound as a white solid.

Molecular Structure Analysis

The molecular formula of “this compound” is C15H13BrO2. The average mass is 335.193 Da and the monoisotopic mass is 334.020447 Da.

Chemical Reactions Analysis

The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack. Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring.

Scientific Research Applications

Synthetic Chemistry

Bromophenyl compounds, such as 2-Fluoro-4-bromobiphenyl, are key intermediates in the synthesis of materials like flurbiprofen, highlighting their importance in pharmaceutical manufacturing processes. The development of practical synthesis methods for these intermediates, such as the pilot-scale method for 2-fluoro-4-bromobiphenyl from methyl nitrite and 2-fluoro-4-bromoaniline, demonstrates the continuous improvement in synthetic efficiency and safety in chemical production Qiu et al., 2009.

Environmental Science

The occurrence of novel brominated flame retardants (NBFRs) in indoor air, dust, and consumer goods has been extensively reviewed, with a focus on their environmental fate and potential risks. This research underscores the necessity for monitoring and understanding the environmental impact of bromophenyl derivatives, especially given their widespread application and the knowledge gaps regarding their occurrence and toxicity Zuiderveen et al., 2020.

Materials Science

Research into the mechanisms of β-O-4 bond cleavage during the acidolysis of lignin presents an example of how bromophenyl derivatives might be applied in the study of natural polymers and their degradation. Such studies are pivotal for advancing biomass utilization technologies and developing more sustainable chemical processes Yokoyama, 2015.

Pharmacology and Toxicology

While direct applications in pharmacology and toxicology of "1-[2-(Benzyloxy)-4-bromophenyl]ethan-1-one" are not found, related research on compounds such as N-Benzylphenethylamine ("NBOMe") hallucinogens provides insights into the biological activities and potential therapeutic or toxicological properties of benzyl and bromophenyl derivatives. These studies emphasize the need for comprehensive understanding of the pharmacological and toxicological profiles of novel compounds Halberstadt, 2017.